Cas no 2418678-22-3 (3-Iodo-4-methyl-5-(methylamino)benzaldehyde)

• Product Name: 3-Iodo-4-methyl-5-(methylamino)benzaldehyde
• CAS No: 2418678-22-3
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 5676911
• PubChem ID: 165775038
• Update Time: 2025-11-02

3-Iodo-4-methyl-5-(methylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2418678-22-3
• 3-iodo-4-methyl-5-(methylamino)benzaldehyde
• EN300-26627125
• 3-Iodo-4-methyl-5-(methylamino)benzaldehyde

• Inchi： 1S/C9H10INO/c1-6-8(10)3-7(5-12)4-9(6)11-2/h3-5,11H,1-2H3
• InChI Key： IOEKKFSTWZAGET-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=CC(=C1C)NC

Computed Properties

• Exact Mass: 274.98071g/mol
• Monoisotopic Mass: 274.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-Iodo-4-methyl-5-(methylamino)benzaldehyde

Comprehensive Guide to 3-Iodo-4-methyl-5-(methylamino)benzaldehyde (CAS No. 2418678-22-3): Properties, Applications, and Market Insights

3-Iodo-4-methyl-5-(methylamino)benzaldehyde (CAS No. 2418678-22-3) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This iodinated benzaldehyde derivative features a unique combination of functional groups, including a formyl group, methylamino substituent, and iodine atom, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential applications in drug discovery and material science.

The molecular structure of 3-Iodo-4-methyl-5-(methylamino)benzaldehyde contains several key features that contribute to its chemical behavior. The aldehyde group at position 1 provides an active site for nucleophilic addition reactions, while the iodine substituent at position 3 offers opportunities for cross-coupling reactions, particularly in palladium-catalyzed processes. The methylamino group at position 5 introduces basic character and hydrogen bonding capability, enhancing the compound's potential for molecular recognition applications. These structural attributes make CAS No. 2418678-22-3 particularly valuable for constructing complex molecular architectures.

Recent scientific literature highlights growing interest in iodo-substituted benzaldehyde derivatives like 3-Iodo-4-methyl-5-(methylamino)benzaldehyde for their role in medicinal chemistry. The compound's structural features align with current trends in targeted drug design, particularly for neurological and oncological applications. Its iodine atom provides a convenient handle for radio-labeling studies, making it potentially useful in diagnostic imaging research. The pharmaceutical industry's focus on personalized medicine and targeted therapies has increased demand for such specialized building blocks.

In material science applications, 3-Iodo-4-methyl-5-(methylamino)benzaldehyde serves as a precursor for advanced organic materials. Its ability to participate in various condensation and coupling reactions makes it valuable for developing novel organic semiconductors and photovoltaic materials. Researchers are exploring its potential in creating molecular sensors due to the aldehyde group's reactivity and the compound's distinct electronic properties. These applications align with current global priorities in sustainable energy and advanced materials development.

The synthesis and handling of 3-Iodo-4-methyl-5-(methylamino)benzaldehyde require specialized knowledge in organic chemistry techniques. Proper storage conditions typically involve protection from light and moisture, with recommended temperatures below -20°C for long-term stability. Analytical characterization of this compound generally employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. These quality control measures are essential for research applications where compound consistency is critical.

Market analysis indicates steady growth in demand for specialty benzaldehyde derivatives like CAS No. 2418678-22-3. The compound's niche applications in pharmaceutical research and advanced materials development contribute to its market value. Current pricing reflects its status as a high-value research chemical, with availability primarily through specialty chemical suppliers catering to academic and industrial research laboratories. The compound's patent status and regulatory considerations vary by jurisdiction, requiring careful review for specific applications.

Environmental and safety considerations for 3-Iodo-4-methyl-5-(methylamino)benzaldehyde follow standard protocols for handling iodinated organic compounds. Proper laboratory practices include the use of personal protective equipment and appropriate ventilation systems. While not classified as highly hazardous, the compound requires responsible disposal methods in accordance with local regulations for organic iodine-containing substances. These precautions align with the chemical industry's increasing emphasis on green chemistry principles and workplace safety standards.

Future research directions for 3-Iodo-4-methyl-5-(methylamino)benzaldehyde may explore its potential in emerging fields such as bioconjugation chemistry and catalysis. The compound's unique combination of functional groups offers opportunities for developing novel synthetic methodologies. Additionally, its potential applications in metal-organic frameworks (MOFs) and other advanced materials represent promising avenues for investigation. These developments align with broader scientific trends toward functional, multi-purpose organic building blocks.

For researchers considering 3-Iodo-4-methyl-5-(methylamino)benzaldehyde for their projects, several key suppliers offer the compound in varying quantities and purity grades. Quality specifications typically emphasize chemical purity (>95% by HPLC) and proper characterization data. The compound's shelf life and storage recommendations should be carefully followed to maintain optimal performance in synthetic applications. As with all specialty chemicals, verifying current regulatory status and obtaining proper documentation is essential before purchase and use.

The scientific community continues to discover new applications for iodo-substituted benzaldehyde derivatives like CAS No. 2418678-22-3. Recent publications demonstrate their utility in asymmetric synthesis, ligand design, and materials engineering. These developments underscore the compound's versatility and potential for enabling innovative research across multiple disciplines. As synthetic methodologies advance and new applications emerge, the importance of such specialized building blocks in chemical research is likely to grow significantly.